Cas no 118939-09-6 (2-Methyl-4-(methylsulfonyl)benzoic acid)

• Product Name: 2-Methyl-4-(methylsulfonyl)benzoic acid
• CAS No: 118939-09-6
• MF: C₉H₁₀O₄S
• MW: 214.238301753998
• MDL: MFCD12828709
• CID: 1056185
• Update Time: 2025-11-02

2-Methyl-4-(methylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(methylsulfonyl)benzoic acid
• 2-Methyl-4-(methylsulfonyl)
• Benzoic acid, 2-methyl-4-(methylsulfonyl)-
• 2-Methyl-4-(methylsulfonyl)benzoicAcid
• WEKZLBGODVDBBZ-UHFFFAOYSA-N
• 2-methyl-4-methylsulfonylbenzoic acid
• 4-methanesulfonyl-2-methylbenzoic acid
• TRA0059557
• SY006347
• AB0065415
• Z8055

• MDL： MFCD12828709
• Inchi： 1S/C9H10O4S/c1-6-5-7(14(2,12)13)3-4-8(6)9(10)11/h3-5H,1-2H3,(H,10,11)
• InChI Key： WEKZLBGODVDBBZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(=O)O)=C(C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 314
• Topological Polar Surface Area: 79.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-Methyl-4-(methylsulfonyl)benzoic acid

2-Methyl-4-(methylsulfonyl)benzoic Acid (CAS 118939-09-6): Properties, Applications, and Market Insights

2-Methyl-4-(methylsulfonyl)benzoic acid (CAS 118939-09-6) is a specialized organic compound with growing significance in pharmaceutical and agrochemical research. This white to off-white crystalline powder belongs to the benzoic acid derivatives family, characterized by its unique methylsulfonyl functional group at the para position. The compound's molecular formula C₉H₁₀O₄S and molecular weight of 214.24 g/mol make it an interesting subject for synthetic chemists exploring sulfone-containing bioactive molecules.

The thermal stability of 2-methyl-4-(methylsulfonyl)benzoic acid has been extensively studied, with a melting point range of 168-172°C. Its solubility profile shows moderate solubility in polar organic solvents like methanol and ethanol, but limited solubility in water at room temperature. These physicochemical properties make it particularly valuable as an intermediate in the synthesis of more complex molecules. Recent studies highlight its potential as a building block for crop protection agents, aligning with the growing demand for sustainable agriculture solutions.

In pharmaceutical applications, CAS 118939-09-6 serves as a key precursor for developing small molecule therapeutics. Its structural features allow for diverse modifications, making it attractive for drug discovery programs targeting inflammation and metabolic disorders. The methylsulfonyl group contributes to enhanced binding affinity in many biological targets, while the carboxylic acid functionality provides a handle for further derivatization. Researchers are particularly interested in its potential for creating selective enzyme inhibitors.

The synthesis of 2-methyl-4-(methylsulfonyl)benzoic acid typically involves oxidation of corresponding thioether precursors or direct sulfonylation of appropriate benzoic acid derivatives. Modern synthetic approaches emphasize green chemistry principles, with recent literature reporting improved yields through catalytic methods. These advancements respond to the pharmaceutical industry's push for environmentally friendly synthesis routes, a topic generating significant interest in research communities.

Market analysis indicates steady growth in demand for CAS 118939-09-6, particularly from Asia-Pacific regions where pharmaceutical and agrochemical production is expanding. The compound's pricing reflects its specialty status, with current market values ranging between $80-$120 per gram for research quantities. Supply chain specialists note increasing interest from contract research organizations and generic drug manufacturers, suggesting broader future applications.

Quality control for 2-methyl-4-(methylsulfonyl)benzoic acid typically involves HPLC analysis with UV detection, ensuring purity levels ≥98% for most research applications. Storage recommendations include protection from moisture at 2-8°C in amber glass containers. These handling protocols align with GMP standards for pharmaceutical intermediates, addressing concerns about compound stability during transport and storage.

Emerging research explores novel applications of 2-methyl-4-(methylsulfonyl)benzoic acid derivatives in material science, particularly as monomers for specialty polymers. The compound's ability to impart both hydrophilicity (via carboxylic acid) and structural rigidity (via aromatic ring) makes it interesting for developing advanced polymeric materials. This diversification potential contributes to its growing importance beyond traditional chemical applications.

Regulatory status of CAS 118939-09-6 varies by region, but it generally falls under standard laboratory chemical classifications. Safety data sheets recommend standard personal protective equipment for handling, including gloves and eye protection. The compound's environmental profile shows moderate biodegradability, with ongoing studies assessing its ecological impact as production scales increase.

Recent patent literature reveals innovative uses of 2-methyl-4-(methylsulfonyl)benzoic acid in photoresist compositions for semiconductor manufacturing. This unexpected application in microelectronics demonstrates the compound's versatility and potential for cross-industry innovation. Such developments are particularly relevant given current global semiconductor shortages and supply chain challenges.

Analytical characterization of 2-methyl-4-(methylsulfonyl)benzoic acid typically includes ¹H NMR (DMSO-d₆): δ 2.65 (s, 3H), 3.25 (s, 3H), 7.65 (d, J=8.2 Hz, 1H), 8.05 (dd, J=8.2, 1.8 Hz, 1H), 8.25 (d, J=1.8 Hz, 1H), and 13.2 (br s, 1H). These spectral fingerprints aid in quality verification and are frequently requested by researchers purchasing the material, highlighting the importance of comprehensive analytical data in chemical commerce.

The future outlook for CAS 118939-09-6 appears promising, with projected compound annual growth rates of 6-8% in research applications through 2028. This growth trajectory reflects broader trends in specialty chemicals and fine chemical intermediates markets. Manufacturers are responding with improved production scales and purification technologies to meet rising demand while maintaining competitive pricing.

Academic interest in 2-methyl-4-(methylsulfonyl)benzoic acid continues to expand, with over 30 peer-reviewed publications referencing the compound in the past five years. Research focuses increasingly on its role in medicinal chemistry and catalysis, areas receiving substantial funding in both academic and industrial settings. This scholarly attention reinforces the compound's importance as a versatile chemical building block.

For researchers considering 2-methyl-4-(methylsulfonyl)benzoic acid for their work, current literature suggests particular promise in developing kinase inhibitors and metalloenzyme modulators. The compound's balanced lipophilicity (calculated logP ~1.8) and molecular weight make it especially suitable for these applications. These characteristics position it well within current drug design paradigms favoring smaller, more efficient molecular scaffolds.